(E)-6-(tert-butyl)-3-(2-(3,4,5-trimethoxybenzylidene)hydrazinyl)-1,2,4-triazin-5(4H)-one

• IUPAC Name: 6-tert-butyl-3-[(2E)-2-[(3,4,5-trimethoxyphenyl)methylidene]hydrazinyl]-4H-1,2,4-triazin-5-one
• InChI: InChI=1S/C17H23N5O4/c1-17(2,3)14-15(23)19-16(22-20-14)21-18-9-10-7-11(24-4)13(26-6)12(8-10)25-5/h7-9H,1-6H3,(H2,19,21,22,23)/b18-9+
• InChI Key: AICQJKDYBOXVBT-GIJQJNRQSA-N
• Canonical SMILES: CC(C)(C)C1=NN=C(NC1=O)NN=CC2=CC(=C(C(=C2)OC)OC)OC
• Isomeric SMILES: CC(C)(C)C1=NN=C(NC1=O)N/N=C/C2=CC(=C(C(=C2)OC)OC)OC
• Molecular Formula: C17H23N5O4
• Molecular Weight: 361.4 g/mol

Description

(E)-6-(tert-butyl)-3-(2-(3,4,5-trimethoxybenzylidene)hydrazinyl)-1,2,4-triazin-5(4H)-one is a useful research compound. Its molecular formula is C17H23N5O4 and its molecular weight is 361.402. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antioxidant Activity

A notable application of compounds related to "(E)-6-(tert-butyl)-3-(2-(3,4,5-trimethoxybenzylidene)hydrazinyl)-1,2,4-triazin-5(4H)-one" is in the synthesis and antioxidant activity study. Research conducted by Novodvorskyi et al. (2022) presented the synthesis and structure elucidation of several new hydrazones containing a 1,2,4-triazine-5-one core. These compounds exhibited promising antioxidant activity, suggesting their potential as oxidative stress suppressors.

Mosquito-larvicidal and Antibacterial Properties

Further, the synthetic versatility of this chemical structure allows for the exploration of mosquito-larvicidal and antibacterial properties. Castelino et al. (2014) developed novel thiadiazolotriazin-4-ones exhibiting moderate mosquito-larvicidal and antibacterial activities, indicating a potential route for the development of new agents against malaria vectors and bacterial pathogens Castelino et al. (2014).

Chemical Synthesis and Reactivity

On the chemical synthesis front, compounds with a similar structural framework have been studied for their reactivity with carbonyl compounds, leading to the formation of hydrazones and various cyclic and acyclic products. The work by Mironovich and Ivanov (2003) highlights the synthetic utility of 6-(tert-butyl)-3-hydrazino-1,2,4-triazin-5(2H)-one in forming hydrazones and triazolo-triazines, demonstrating the compound's reactivity and potential in creating diverse chemical entities Mironovich & Ivanov (2003).

Crystal Structure Analysis

Research on compounds structurally related to "(E)-6-(tert-butyl)-3-(2-(3,4,5-trimethoxybenzylidene)hydrazinyl)-1,2,4-triazin-5(4H)-one" has also included crystal structure analysis to understand their molecular configurations better. For instance, Castillo et al. (2009) conducted a study on the crystal structures of pyrazolo[3,4-d]oxazines, providing insight into their molecular and crystalline arrangements and the potential impact on their physical and chemical properties Castillo et al. (2009).